Cas no 1932348-61-2 ((2S,4S)-4-Hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-Hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 1932348-61-2
• MF: C₆H₈F₃NO₃
• MW: 199.12783241272
• CID: 6154380
• PubChem ID: 131060417
• Update Time: 2024-01-11

(2S,4S)-4-Hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-Hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• 1932348-61-2
• EN300-6748080

• Inchi： 1S/C6H8F3NO3/c7-6(8,9)5(13)1-3(4(11)12)10-2-5/h3,10,13H,1-2H2,(H,11,12)/t3-,5-/m0/s1
• InChI Key： MMPKIKNVXAVLQW-UCORVYFPSA-N
• SMILES： FC([C@]1(CN[C@H](C(=O)O)C1)O)(F)F

Computed Properties

• Exact Mass: 199.04562760g/mol
• Monoisotopic Mass: 199.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 69.6Ų